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Compound of Interest

Compound Name: but-2-ynedinitrile

Cat. No.: B094463 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
But-2-ynedinitrile, also known as dicyanoacetylene, is a highly reactive and versatile

dienophile for Diels-Alder reactions. Its potent reactivity is attributed to the two electron-

withdrawing nitrile groups, which significantly lower the energy of the LUMO (Lowest

Unoccupied Molecular Orbital) of the alkyne. This electronic feature makes it an exceptional

reaction partner for a wide range of dienes, including those that are typically unreactive

towards less activated dienophiles. The resulting Diels-Alder adducts, featuring a dicarbonitrile

moiety on a cyclohexene or bicyclic scaffold, are valuable intermediates in organic synthesis,

material science, and medicinal chemistry. The nitrile groups can be further transformed into

various functionalities, such as carboxylic acids, amines, and amides, opening avenues for the

synthesis of complex molecules, including novel drug candidates.

Data Presentation: Diels-Alder Reactions of But-2-
ynedinitrile
The following table summarizes the available quantitative data for the Diels-Alder reaction of

but-2-ynedinitrile with various dienes.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b094463?utm_src=pdf-interest
https://www.benchchem.com/product/b094463?utm_src=pdf-body
https://www.benchchem.com/product/b094463?utm_src=pdf-body
https://www.benchchem.com/product/b094463?utm_src=pdf-body
https://www.benchchem.com/product/b094463?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b094463?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Diene Adduct Name
Reaction
Conditions

Yield (%) Reference

Thiophene

2,3-

Dicyanobicyclo[2

.2.1]hepta-2,5-

diene-7-thia-

adduct

120 °C, 48 hours 8 [1]

Cyclopentadiene

Bicyclo[2.2.1]hep

ta-2,5-diene-2,3-

dicarbonitrile

Not specified Not specified

Durene (1,2,4,5-

tetramethylbenze

ne)

Substituted

bicyclooctatriene
Not specified Not specified

Note: Detailed experimental protocols and yields for the reactions with cyclopentadiene and

durene are not readily available in the searched literature, highlighting a potential area for

further research and publication.

Experimental Protocols
General Experimental Workflow for Diels-Alder
Reactions
The following diagram illustrates a general workflow for conducting a Diels-Alder reaction,

followed by product purification and characterization.
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Reaction Setup

Work-up and Purification

Characterization

Reactant Preparation
(Diene and But-2-ynedinitrile)

Solvent Addition

Reaction under Inert Atmosphere

Heating/Stirring

Quenching

Reaction Monitoring (TLC)

Extraction

Drying of Organic Layer

Solvent Evaporation

Purification
(e.g., Column Chromatography)

NMR Spectroscopy
(¹H, ¹³C) Mass Spectrometry FT-IR Spectroscopy
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Enzyme Active Site

Nitrile Inhibitor Interaction

Cysteine Protease

Active Site Pocket

Cysteine Residue (Cys-SH)

Histidine Residue (His-Im)

Reversible Covalent Adduct

Nucleophilic attack

Proton transfer

Nitrile-Containing Inhibitor
(R-CN)

Inhibitor binds
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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